
Salinazid Physicochemical and Solubility Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Salinazid

CAS No.: 495-84-1
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Get Quote

Salinazid (CAS# 495-84-1), also known as Nupasal or Nilazid, is an anti-tuberculosis drug with the

molecular formula C₁₃H₁₁N₃O₂ and a molecular weight of 241.25 g/mol [1].

Table 1: Physicochemical Properties of Salinazid [1]

Property Value

Molecular Formula C₁₃H₁₁N₃O₂

Molecular Weight 241.25 g/mol

CAS Number 495-84-1

Melting Point 232-233 °C

Boiling Point 401.8 °C at 760 mmHg

Density 1.24 g/cm³

LogP 1.942

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 4
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Table 2: Solinazid Solubility and Solution Preparation [1]

Aspect Details

Solubility in DMSO ≥ 250 mg/mL (~1036.27 mM)

Storage (Powder) -20°C for 3 years or 4°C for 2 years

Storage (Solution) -80°C for 6 months or -20°C for 1 month

Shipping Condition Stable at ambient temperature

The following diagram illustrates the general workflow of early drug discovery, which encompasses the

stage where a compound like Salinazid would be characterized and prepared for biological testing.
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Salinazid's poor solubility is a limitation for experimental use. Research shows that forming pharmaceutical

salts can significantly improve this property.

Table 3: Solubility Enhancement of Salinazid via Salt Formation [2]

Salt Form
Solubility Improvement (vs. Pure
API)

Stability in Aqueous Dissolution

Oxalate 33 times Stable

Acesulfame 18 times Stable
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Salt Form
Solubility Improvement (vs. Pure
API)

Stability in Aqueous Dissolution

Malonate Not specified Incongruent dissolution, transforms to pure

Salinazid

Malate Not specified Incongruent dissolution, transforms to pure

Salinazid

Guidance for Finding Experimental Protocols

The search results lack detailed biological assay protocols for Salinazid. To find this critical information, I

suggest the following steps:

Search Specialized Databases: Use platforms like PubMed and Google Scholar to find primary
research articles. Employ keywords such as "Salinazid anti-tuberculosis mechanism," "Salinazid
biological activity assay," or "Salinazid MIC determination."
Consult Patent Literature: Patent documents often contain detailed experimental methodologies.

Search the USPTO, Google Patents, or WIPO databases using the compound's name and CAS
number.

Refine Your Search: Broaden your search to include general protocols for anti-tuberculosis drug
screening, such as "microdilution MIC assays for Mycobacterium tuberculosis" or "cell-based

cytotoxicity assays," which can serve as a template.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Salinazid Physicochemical and Solubility Data]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b542346#salinazid-experimental-

protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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